Cas no 15658-50-1 (4-(4-Sulfooxy-phenylazo)-aniline)

• Product Name: 4-(4-Sulfooxy-phenylazo)-aniline
• CAS No: 15658-50-1
• MF: C₁₂H₁₁N₃O₄S
• MW: 293.298441171646
• CID: 96435
• Update Time: 2023-08-03

4-(4-Sulfooxy-phenylazo)-aniline Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(4-aminophenyl)azo]-, hydrogen sulfate (ester)
• 4-(4-sulfooxy-phenylazo)-aniline
• 4-(4-Sulfooxy-phenylazo)-aniline

• Inchi： 1S/C12H11N3O4S/c13-9-1-3-10(4-2-9)14-15-11-5-7-12(8-6-11)19-20(16,17)18/h1-8H,13H2,(H,16,17,18)/b15-14+
• InChI Key： LIZCHKSMOPLMRV-CCEZHUSRSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 419
• Topological Polar Surface Area: 123